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Compound of Interest

Compound Name:
(S,R,S)-AHPC-PEG2-NH2

dihydrochloride

Cat. No.: B10817360 Get Quote

An In-Depth Technical Guide to (S,R,S)-AHPC-PEG2-NH2: A Key Building Block for Targeted

Protein Degradation

Introduction
(S,R,S)-AHPC-PEG2-NH2 is a specialized chemical compound designed for researchers and

scientists in the field of drug discovery and chemical biology. It is a key building block in the

synthesis of Proteolysis Targeting Chimeras (PROTACs), a revolutionary class of molecules

that co-opt the cell's natural protein disposal system to eliminate disease-causing proteins.

This molecule is a pre-formed conjugate consisting of three key parts:

(S,R,S)-AHPC (VH032): The active E3 ligase ligand. Specifically, it is a derivative of the well-

characterized VH032 ligand, which binds with high affinity to the von Hippel-Lindau (VHL) E3

ubiquitin ligase.[1][2][3][4]

PEG2 Linker: A short, hydrophilic 2-unit polyethylene glycol spacer. The inclusion of a PEG

linker can enhance the aqueous solubility and improve the pharmacokinetic properties of the

final PROTAC molecule.[5][6]

Terminal Amine (-NH2): A reactive primary amine group that serves as a versatile chemical

handle for conjugation. This amine allows for the straightforward attachment of a
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"warhead"—a ligand designed to bind to a specific target protein of interest—typically via an

amide bond formation.[7]

By providing this ready-to-use E3 ligase ligand-linker construct, (S,R,S)-AHPC-PEG2-NH2

accelerates the development of novel PROTACs, enabling the rapid generation of compound

libraries to screen for optimal target protein degradation.[7]

Physical and Chemical Properties
The quantitative physical and chemical properties of (S,R,S)-AHPC-PEG2-NH2 and its

common hydrochloride salt form are summarized below. These properties are critical for

experimental design, including reaction setup, formulation, and storage.

Table 1: Properties of (S,R,S)-AHPC-PEG2-NH2 (Free
Base)

Property Value Reference

Molecular Formula C28H41N5O6S [8][9]

Molecular Weight 575.72 g/mol [8][9]

CAS Number 2010159-60-9 [8][9]

Appearance Solid [9]

Synonyms
VH032-PEG2-NH2, VHL

Ligand-Linker Conjugate 3
[4][9]

Table 2: Properties of (S,R,S)-AHPC-PEG2-NH2
Hydrochloride
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Property Value Reference

Molecular Formula C28H41N5O6S · xHCl [10]

Molecular Weight 612.18 g/mol [10]

CAS Number 2097973-72-1 [11]

Synonyms
VH032-PEG2-NH2

hydrochloride
[10]

Table 3: Storage and Stability
Form Condition Duration Notes Reference

Lyophilized Solid
-20°C,

desiccated
36 months

Stable in

lyophilized form.
[8]

Stock Solution -20°C in solvent 1-3 months

Aliquot to avoid

multiple

freeze/thaw

cycles.

[1][8][12]

Stock Solution -80°C in solvent 6 months

Recommended

for longer-term

solution storage.

[1][12]

Mechanism of Action in PROTAC Technology
(S,R,S)-AHPC-PEG2-NH2 functions as the E3 ligase-recruiting component of a PROTAC.

Once coupled to a target-binding ligand, the resulting heterobifunctional molecule hijacks the

intracellular ubiquitin-proteasome system to induce the degradation of a specific protein.[1][4]

[5]

The logical workflow is as follows:
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1. Dissolve Target Ligand-COOH
in DMF

2. Add Coupling Agents
(e.g., HATU, DIPEA)

3. Activate Carboxylic Acid

4. Add (S,R,S)-AHPC-PEG2-NH2

5. Stir 12-24h at RT

6. Monitor by LC-MS

7. Purify by HPLC

8. Confirm Structure
(NMR, HRMS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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